molecular formula C16H13N3O2 B8600766 (2-Methyl-quinolin-4-yl)-(4-nitro-phenyl)-amine

(2-Methyl-quinolin-4-yl)-(4-nitro-phenyl)-amine

Cat. No.: B8600766
M. Wt: 279.29 g/mol
InChI Key: RMQVUOBQPYXCJD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2-Methyl-quinolin-4-yl)-(4-nitro-phenyl)-amine is a useful research compound. Its molecular formula is C16H13N3O2 and its molecular weight is 279.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H13N3O2

Molecular Weight

279.29 g/mol

IUPAC Name

2-methyl-N-(4-nitrophenyl)quinolin-4-amine

InChI

InChI=1S/C16H13N3O2/c1-11-10-16(14-4-2-3-5-15(14)17-11)18-12-6-8-13(9-7-12)19(20)21/h2-10H,1H3,(H,17,18)

InChI Key

RMQVUOBQPYXCJD-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=CC=CC=C2C(=C1)NC3=CC=C(C=C3)[N+](=O)[O-]

solubility

0.6 [ug/mL] (The mean of the results at pH 7.4)

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.6 g of 4-fluoronitrobenzene, 0.807 g of 4-aminoquinaldine, and 0.705 g of K2CO3 were added to a solution of 2.5 ml of N-methylpyrrolidinone. The reaction medium was heated at 60° C. for 6 hours and, after cooling to room temperature, was then poured into a water and ice mixture. The yellow precipitate formed was filtered off, reslurried in water and then dried over P2O5. 0.09 g of 2-methyl-N-(4-nitrophenyl)quinol-4-amine (13) was obtained after purification by chromatography on a column of silica (eluent: 50/50 dichloromethane/heptane).
Quantity
0.6 g
Type
reactant
Reaction Step One
Quantity
0.807 g
Type
reactant
Reaction Step One
Name
Quantity
0.705 g
Type
reactant
Reaction Step One
Quantity
2.5 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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